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Compound of Interest

Compound Name: Thorium;chloride

Cat. No.: B13764616 Get Quote

This technical guide provides an in-depth overview of the core thermodynamic properties of

thorium tetrachloride (ThCl₄). The information is intended for researchers, scientists, and

professionals in drug development and related fields who require a thorough understanding of

this compound's physicochemical characteristics. This document summarizes key quantitative

data in structured tables, outlines the experimental methodologies used for their determination,

and presents a logical workflow for these experimental processes.

Physical and Thermodynamic Data
Thorium tetrachloride is a white, hygroscopic, crystalline solid at room temperature.[1][2] It is an

important intermediate in the purification of thorium metal.[3] The following tables summarize

the key physical and thermodynamic properties of ThCl₄.

Table 1: Physical Properties of Thorium Tetrachloride
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Property Value References

Molar Mass 373.85 g/mol [4][5][6]

Appearance
White, hygroscopic crystalline

solid
[1][2]

Density 4.59 g/cm³ [1][4][6][7][8]

Melting Point 770 °C (1043 K) [1][2][6][8]

Boiling Point 921 °C (1194 K) [1][2][6][8]

Crystal Structure Tetragonal [1]

Table 2: Standard Thermodynamic Properties of Formation of Thorium Tetrachloride (at 298.15

K)

Property State Value References

Standard Molar

Enthalpy of Formation

(ΔfH°)

Solid -1190.3 kJ/mol [4]

Standard Molar Gibbs

Energy of Formation

(ΔfG°)

Solid -1101.2 kJ/mol [4]

Standard Molar

Entropy (S°)
Solid 195.8 J/(mol·K) [4]

Standard Molar

Enthalpy of Formation

(ΔfH°)

Gas -973 kJ/mol [4]

Standard Molar

Entropy (S°)
Gas 395.8 J/(mol·K) [4]

Table 3: Molar Heat Capacity, Enthalpy of Fusion, and Enthalpy of Vaporization of Thorium

Tetrachloride
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Property State Value References

Molar Heat Capacity

at Constant Pressure

(Cp)

Gas (at 298.15 K) 101.3 J/(mol·K) [4]

Molar Enthalpy of

Fusion (ΔfusH)
Solid to Liquid 61.5 ± 5.0 kJ/mol [9]

Enthalpy of Transition

(α → β)
Solid

5.0 ± 1.5 kJ/mol at

679 K
[9]

Table 4: Vapor Pressure of Thorium Tetrachloride

Temperature (°C) Vapor Pressure (Torr) References

697 10 [4]

781 100 [4]

Experimental Protocols for Thermodynamic
Characterization
The determination of the thermodynamic properties of thorium tetrachloride involves a range of

specialized experimental techniques. The following is an overview of the principal

methodologies.

Calorimetry
Calorimetry is a primary technique for measuring the heat changes associated with chemical

reactions and physical transitions.

Solution Calorimetry: This method is employed to determine the standard enthalpy of

formation (ΔfH°) of ThCl₄.[9] The protocol involves dissolving a known mass of thorium

tetrachloride in a suitable solvent within a calorimeter and measuring the heat evolved or

absorbed. By constructing a thermochemical cycle involving the dissolution of thorium metal
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and the formation of HCl in the same solvent, the enthalpy of formation of ThCl₄ can be

calculated.

Adiabatic Calorimetry: This technique is used to measure the heat capacity (Cp) as a

function of temperature, as well as the enthalpy of phase transitions.[9] The sample is placed

in a calorimeter that is thermally isolated from its surroundings. A known amount of electrical

energy is supplied to the sample, and the resulting temperature increase is measured. This

allows for the precise determination of the heat capacity. For phase transitions, the energy

required to complete the transition at a constant temperature provides the enthalpy of that

transition.

Vapor Pressure Measurement Techniques
Determining the vapor pressure of a substance as a function of temperature is crucial for

understanding its volatility and for deriving its enthalpy of vaporization.

Transpiration Method: In this dynamic method, an inert carrier gas is passed over a heated

sample of ThCl₄ at a known flow rate.[10] The gas becomes saturated with the vapor of the

substance. By measuring the mass loss of the sample or by trapping and quantifying the

transported vapor, the partial pressure of the substance can be determined using the ideal

gas law.

Knudsen Effusion Method: This technique is suitable for substances with low vapor

pressures. A sample of ThCl₄ is placed in a Knudsen cell, which is a small, heated container

with a tiny orifice. When the cell is heated in a vacuum, the substance effuses through the

orifice. The rate of mass loss is measured, and from this, the vapor pressure can be

calculated using the Hertz-Knudsen equation. This method is often coupled with a mass

spectrometer to identify the gaseous species.[11]

Torsion-Effusion Method: This is a variation of the Knudsen effusion method where the

effusion cell is suspended by a torsion fiber.[11] The cell has two orifices pointing in opposite

directions. The recoil force from the effusing vapor causes the cell to rotate, and the angle of

twist of the suspension fiber is proportional to the vapor pressure.

Visualization of Experimental Workflow
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The following diagram illustrates a generalized workflow for the experimental determination of

the thermodynamic properties of a solid inorganic compound like thorium tetrachloride.

Sample Preparation

Calorimetric Measurements Vapor Pressure Measurements

Data Analysis & Derived Properties

Synthesis of High-Purity ThCl4

Purification (e.g., Sublimation)

Structural & Purity Analysis (e.g., XRD)

Adiabatic CalorimetrySolution Calorimetry Knudsen Effusion / Torsion-EffusionTranspiration Method

Heat Capacity (Cp) Enthalpy of Transition

Enthalpy of Formation (ΔfH°)

Vapor Pressure vs. Temperature

Standard Entropy (S°)

Integration

Gibbs Free Energy (ΔfG°)

Enthalpy of Vaporization (ΔHvap)

Clausius-Clapeyron Equation
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Click to download full resolution via product page

Caption: Generalized workflow for thermodynamic property determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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